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Compound of Interest

Compound Name: (R)-4-Chlorostyrene oxide
CAS No.: 21019-51-2
Cat. No.: B135846
Get Quote
. J

Executive Summary

(R)-4-Chlorostyrene oxide (CAS: 21019-51-2) is a high-value chiral epoxide intermediate
used extensively in the synthesis of pharmaceutical agents, particularly beta-blockers and
NMDA receptor antagonists like Eliprodil.[1] As a chiral building block, its optical purity is critical
for the efficacy and safety of downstream Active Pharmaceutical Ingredients (APIs). This guide
provides a comprehensive analysis of its physicochemical properties, enzymatic synthesis
pathways, and handling protocols for drug development professionals.[1]

Chemical Identity & Stereochemistry

The biological activity of pharmaceutical derivatives often depends on the absolute
configuration of the epoxide ring. For 4-chlorostyrene oxide, the (R)-enantiomer is frequently
the desired synthon for nucleophilic ring-opening reactions that establish the stereogenic

centers of the final drug molecule.
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Attribute Detail

IUPAC Name (2R)-2-(4-chlorophenyl)oxirane
Common Name (R)-4-Chlorostyrene oxide

CAS Number (R-isomer) 21019-51-2

CAS Number (Racemic) 2788-86-5

Molecular Formula CsH-CIO

Molecular Weight 154.59 g/mol

SMILES CIC1=CC=C([C@@H]2C0O2)C=C1
Stereochemical Sign Levorotatory (-)

Note on Nomenclature: In literature, this compound is occasionally referred to as (R)-(-)-1-
Chloro-4-(epoxyethyl)benzene, confirming that the (R)-configuration corresponds to the
levorotatory optical rotation in standard solvents.[1]

Physicochemical Profile

The following data aggregates experimental and predicted values. Researchers should note
that boiling points for chiral epoxides are often cited for the racemate, as enantiomers possess
identical boiling points in an achiral environment.[1]

Table 1: Physical Properties
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Property Value Condition/Note
Physical State Liquid Colorless to pale yellow
Density 1.283 + 0.06 g/cm? @ 25°C

Boiling Point 230.4 +£28.0 °C @ 760 mmHg (Predicted)

@ 3 mmHg (Vacuum

Boiling Point (Exp) ~95-98 °C o
distillation recommended)
Refractive Index (
1552 -1.570 @ 20 °C
)
Flash Point 68 °C Closed Cup
B ) Soluble in THF, DCM, Toluene,
Solubility Insoluble in water

Ethanol

Vapor Pressure

0.08 mmHg

@ 25°C

Optical Rotation

The specific rotation
is a critical quality attribute (CQA).
o Configuration: (R)
e Sign: (-) Negative

o Standard: Values vary by solvent (typically CHCIs or Ethanol).[1] A certificate of analysis for
high-purity grades typically specifies an enantiomeric excess (ee) >98%.[1]

Synthesis & Production: Enzymatic Kinetic
Resolution

While chemical asymmetric epoxidation (e.g., Jacobsen epoxidation) is possible, biocatalytic
kinetic resolution using Epoxide Hydrolases (EHS) is a preferred industrial method due to its
high enantioselectivity and mild conditions.[1]
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Mechanism

Epoxide hydrolases selectively hydrolyze the unwanted (S)-enantiomer into the corresponding
diol, leaving the desired (R)-epoxide intact. This process is often enantioconvergent if coupled
with specific ring-closing steps, but the direct resolution is most common.[1]

Protocol Overview:
e Substrate: Racemic 4-chlorostyrene oxide.[1]

o Biocatalyst: Recombinant Epoxide Hydrolase (e.g., from Solanum tuberosum or Aspergillus
niger).[1]

e Medium: Phosphate buffer (pH 7-8) with a co-solvent (DMSO/Tween-20) to enhance
solubility.

e Reaction: The enzyme preferentially attacks the (S)-isomer.[1]

 Purification: The unreacted (R)-epoxide is extracted with organic solvent (e.g., hexane/ethyl
acetate), while the diol remains in the aqueous phase.

Workflow Diagram

The following diagram illustrates the kinetic resolution workflow used to isolate the (R)-
enantiomer.
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Figure 1: Enzymatic kinetic resolution workflow for the isolation of (R)-4-Chlorostyrene oxide.

Analytical Characterization

To validate the material for pharmaceutical use, the following analytical methods are standard.

Chiral HPLC

e Column: Chiralcel OD-H or AD-H (Daicel).[1]
» Mobile Phase: Hexane : Isopropanol (90:10 to 99:1).[1]
e Detection: UV @ 220 nm or 254 nm.[1]

e Purpose: Determine Enantiomeric Excess (ee). The (R)-isomer typically elutes differently
than the (S)-isomer; reference standards are required for peak identification.[1]

Proton NMR ( H-NMR)
Confirms chemical structure but not stereochemistry.[1]
» Solvent: CDClsz
o Key Signals:
o Aromatic protons:
7.2 - 7.4 ppm (multiplet, 4H).[1]
o Epoxide ring protons: Distinctive multiplets at

2.7 - 3.9 ppm (3H).[1] The benzylic proton appears downfield relative to the terminal
methylene protons.

Stability and Handling

Epoxides are inherently reactive electrophiles (alkylating agents) and require strict safety
protocols.[1]
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o Storage: Store at 2-8°C under an inert atmosphere (Argon or Nitrogen). Moisture sensitive;
hydrolysis leads to the formation of the diol.

e Hazards:
o Skin/Eye Irritant: Causes severe irritation.[1]
o Sensitizer: Potential skin sensitizer.[1]
o Genotoxicity: As an alkylating agent, it should be handled as a potential mutagen.[1]

» Incompatibility: Avoid strong acids, bases, and amines unless intended for reaction.[1]
Reacts violently with strong oxidizing agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.benchchem.com/product/b135846/docs?utm_src=pdf-body#technical-guide-physical-properties-and-applications-of-r-4-chlorostyrene-oxide-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FProductChemicalPropertiesCB2428729_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.fishersci.com/shop/products/4-chlorostyrene-oxide-97-thermo-scientific/AAH2651606
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F197010
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.fishersci.com/shop/products/4-chlorostyrene-oxide-97-thermo-scientific/AAH2651606
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.fishersci.com%2Fshop%2Fproducts%2F4-chlorostyrene-oxide-97%2FH26516
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tcichemicals.com%2FUS%2Fen%2Fp%2FC0290
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.benchchem.com/product/b057693
https://www.benchchem.com/product/b135846?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. 4-Chlorostyrene oxide | C8H7CIO | CID 197010 - PubChem [pubchem.ncbi.nim.nih.gov]

2. (+/-)-4-Chlorostyrene oxide, 97+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

3. (2r)-2-(2-Chlorophenyl)oxirane | | RUO [benchchem.com]

To cite this document: BenchChem. [Technical Guide: Physical Properties and Applications
of (R)-4-Chlorostyrene Oxide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135846/docs#technical-guide-physical-properties-
and-applications-of-r-4-chlorostyrene-oxide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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